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Compound of Interest

Compound Name: DL-Homocysteine

Cat. No.: B109187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, step-by-step protocol for the preparation of stable DL-
Homocysteine stock solutions, ensuring consistency and reliability for experimental

applications.

Introduction
DL-Homocysteine is a sulfur-containing amino acid that is an important intermediate in

methionine metabolism. Elevated levels of homocysteine have been implicated as a risk factor

in various pathological conditions. Accurate and reproducible experimental results investigating

the roles of DL-Homocysteine rely on the correct preparation and storage of stable stock

solutions. This document outlines the validated procedures for preparing aqueous stock

solutions of DL-Homocysteine.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation of DL-
Homocysteine stock solutions.
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Parameter Value Citations

Molecular Weight 135.18 g/mol [1]

Solubility

   In Water (at 25°C) 40 mg/mL [2]

   In PBS (pH 7.2) Approximately 5-10 mg/mL [3][4]

Recommended Solvents
Deionized water, Phosphate-

Buffered Saline (PBS)
[2][3]

Storage of Solid Form -20°C for up to 4 years or more [3][4]

Stock Solution Storage

   Short-term

Aqueous solutions are not

recommended for storage for

more than one day.

[3]

   Long-term

Aliquot and store at -80°C for

up to 6 months or -20°C for up

to 1 month. It is recommended

to protect from light and store

under nitrogen.

[5]

Experimental Protocol: Preparation of DL-
Homocysteine Stock Solution
This protocol details the steps for preparing a 100 mM DL-Homocysteine stock solution in a

suitable aqueous buffer.

Materials
DL-Homocysteine powder (purity ≥95%)

Phosphate-Buffered Saline (PBS), pH 7.2

Sterile, nuclease-free water
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1 M NaOH and 1 M HCl for pH adjustment (if necessary)

Sterile conical tubes (15 mL or 50 mL)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

pH meter

Sterile filters (0.22 µm)

Pipettes and sterile filter tips

Step-by-Step Procedure
Calculate Required Mass: Determine the mass of DL-Homocysteine powder needed to

prepare the desired volume and concentration of the stock solution. For example, to prepare

10 mL of a 100 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 135.18 g/mol = 0.13518 g

Weighing: Carefully weigh the calculated amount of DL-Homocysteine powder using a

calibrated analytical balance in a clean weighing boat or paper.

Dissolution:

Transfer the weighed powder to a sterile conical tube.

Add approximately 80% of the final desired volume of PBS (pH 7.2) or sterile water to the

tube.

Vortex or gently agitate the solution until the powder is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary.

pH Adjustment (Optional but Recommended):
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Check the pH of the solution using a calibrated pH meter.

If necessary, adjust the pH to 7.2-7.4 using dropwise additions of 1 M NaOH or 1 M HCl.

This is crucial for cell-based assays to maintain physiological conditions.

Final Volume Adjustment: Add the solvent to reach the final desired volume and mix

thoroughly.

Sterilization:

For applications requiring sterile conditions, such as cell culture, filter the stock solution

through a 0.22 µm sterile filter into a new sterile conical tube.[6]

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This prevents repeated freeze-thaw cycles which can degrade the compound.[5][7]

For long-term storage, store the aliquots at -80°C for up to 6 months or at -20°C for up to 1

month.[5] For optimal stability, it is recommended to protect the solution from light and

store it under a nitrogen atmosphere.[5]

Aqueous solutions of L-homocysteine are not recommended to be stored for more than

one day.[3]

Diagrams
Experimental Workflow
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Preparation

Storage

1. Weigh DL-Homocysteine

2. Dissolve in 80% Solvent

3. Adjust pH (7.2-7.4)

4. Adjust to Final Volume

5. Sterile Filter (0.22 µm)

6. Aliquot into Single-Use Tubes

7. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing DL-Homocysteine stock solution.

Decision Pathway for Solvent and Storage
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Start: Experimental Needs

Desired Concentration?

>10 mg/mL

High

≤10 mg/mL

Low

Application Type?

Cell Culture

Sterile

In Vivo / Other

Non-sterile

Storage Duration?

< 24 hours

Short

> 24 hours

Long

Solvent: Water Solvent: PBS (pH 7.2)

Prepare Fresh Aliquot & Freeze (-80°C)

Click to download full resolution via product page

Caption: Decision tree for solvent and storage of DL-Homocysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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